Cas no 29647-99-2 (1,4-Dioxaspiro[4.5]decane-7-carbonitrile)

• Product Name: 1,4-Dioxaspiro[4.5]decane-7-carbonitrile
• CAS No: 29647-99-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 1088978
• PubChem ID: 71721077
• Update Time: 2025-04-23

1,4-Dioxaspiro[4.5]decane-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane-7-carbonitrile
• DTXSID70856935
• 29647-99-2

• Inchi： 1S/C9H13NO2/c10-7-8-2-1-3-9(6-8)11-4-5-12-9/h8H,1-6H2
• InChI Key： PYWLCOLNXJGMGW-UHFFFAOYSA-N
• SMILES： O1CCOC21CCCC(C#N)C2

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.2Ų

Additional information on 1,4-Dioxaspiro[4.5]decane-7-carbonitrile

1,4-Dioxaspiro[4.5]decane-7-carbonitrile: A Comprehensive Overview

1,4-Dioxaspiro[4.5]decane-7-carbonitrile (CAS No. 29647-99-2) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a dioxane ring fused with a cyclohexane ring, and a nitrile group attached at the 7-position. The spirocyclic architecture of this molecule contributes to its intriguing physical and chemical properties, making it a subject of interest for researchers exploring novel materials and chemical reactions.

The synthesis of 1,4-Dioxaspiro[4.5]decane-7-carbonitrile involves a multi-step process that typically begins with the preparation of the spirocyclic framework. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. For instance, researchers have employed transition metal catalysts to facilitate the formation of the spirocyclic structure, leveraging their ability to accelerate key steps such as cyclization and ring-fusing reactions.

One of the most notable applications of 1,4-Dioxaspiro[4.5]decane-7-carbonitrile lies in its potential as a precursor for advanced materials. The nitrile group present in the molecule can undergo various transformations, such as hydrolysis to form carboxylic acids or aminolysis to generate amides, which are valuable in polymer chemistry. Recent studies have demonstrated that polymers derived from this compound exhibit exceptional thermal stability and mechanical properties, making them suitable for high-performance applications in aerospace and electronics industries.

In addition to its role in materials science, 1,4-Dioxaspiro[4.5]decane-7-carbonitrile has shown promise in medicinal chemistry. The spirocyclic structure provides a rigid framework that can be exploited for drug design, particularly in the development of bioisosteres or scaffolds for small molecule inhibitors. Researchers have explored its potential as a template for creating molecules with specific pharmacokinetic profiles, leveraging computational modeling techniques to predict binding affinities and optimize bioavailability.

The structural uniqueness of 1,4-Dioxaspiro[4.5]decane-7-carbonitrile also makes it an attractive candidate for studying chemical reactivity under extreme conditions. Recent experiments have investigated its behavior under high-pressure environments, revealing novel reaction pathways that could lead to the discovery of new synthetic routes for complex molecules. These findings underscore the importance of studying less conventional chemical systems to expand our understanding of organic reactivity.

From an environmental perspective, the synthesis and application of 1,4-Dioxaspiro[4.5]decane-7-carbonitrile align with sustainable chemistry principles. The use of renewable feedstocks and energy-efficient processes has been prioritized in recent research efforts, reducing the carbon footprint associated with its production. Furthermore, the biodegradability of derivatives derived from this compound is being actively studied to ensure their safe integration into industrial applications.

In conclusion, 1,4-Dioxaspiro[4.5]decane-7-carbonitrile (CAS No. 29647-99-2) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure offers endless possibilities for innovation across multiple disciplines, from materials science to pharmacology. As research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly significant role in shaping future technological advancements.